Cas no 2172577-68-1 (5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole
• CAS No: 2172577-68-1
• MF: C₁₀H₇BrClFN₂
• MW: 289.531383752823
• CID: 6395163
• PubChem ID: 165599217
• Update Time: 2025-10-29

5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole
• 2172577-68-1
• EN300-1591399

• Inchi： 1S/C10H7BrClFN2/c11-6-7-4-5-14-15(7)9-3-1-2-8(12)10(9)13/h1-5H,6H2
• InChI Key： KKVKCIQIUNDOFQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1C1C=CC=C(C=1F)Cl

Computed Properties

• Exact Mass: 287.94652g/mol
• Monoisotopic Mass: 287.94652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole

Introduction to 5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole (CAS No. 2172577-68-1)

5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole (CAS No. 2172577-68-1) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and its role as a key scaffold in drug discovery. The presence of both bromomethyl and chloro-fluoro substituents on the pyrazole ring endows it with unique reactivity, making it an invaluable intermediate for synthesizing complex molecules.

The bromomethyl group (–CH₂Br) is a powerful electrophile, facilitating nucleophilic substitution reactions that are crucial for constructing biaryl structures and other pharmacophores. In contrast, the 3-chloro-2-fluorophenyl moiety introduces both electron-withdrawing and electron-donating effects, which can modulate the electronic properties of the molecule. This combination of functional groups makes 5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole a promising candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Pyrazole derivatives have emerged as a cornerstone in this endeavor due to their ability to interact with multiple biological targets. For instance, studies have demonstrated that pyrazole-based compounds can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents in 5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole suggests potential applications in these areas, particularly in the design of kinase inhibitors and other small-molecule drugs.

The 3-chloro-2-fluorophenyl group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and pharmacokinetic profiles. The chlorine atom further enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. These features make 5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole an attractive building block for synthesizing molecules that target protein-protein interactions or enzyme inhibition.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to a target protein with high affinity. These fragments can then be linked together or modified to produce more potent inhibitors. The reactivity of the bromomethyl group allows for facile coupling with other fragments or heterocycles, while the 3-chloro-2-fluorophenyl moiety provides a stable core structure that can be further functionalized. This dual functionality makes 5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole an ideal candidate for generating libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying lead compounds. Molecular docking simulations can predict how different molecules interact with biological targets at the atomic level. The structural features of 5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole, particularly its aromatic system and halogen substituents, suggest strong binding potential to proteins involved in diseases such as cancer and inflammation. By leveraging these computational tools, researchers can rapidly assess the binding affinity of this compound and its derivatives before moving into expensive wet-lab experiments.

The synthesis of 5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole involves multi-step organic transformations that highlight its synthetic utility. The bromomethyl group can be introduced via bromination reactions or by displacing other leaving groups such as halides or alcohols. The 3-chloro-2-fluorophenyl ring can be constructed through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, followed by halogenation if necessary. These synthetic strategies not only demonstrate the flexibility of this compound but also provide insights into how it can be incorporated into larger molecular frameworks.

In conclusion, 5-(bromomethyl)-1-(3-chloro-2-fluorophenyl)-1H-pyrazole (CAS No. 2172577-68-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural features positions it as a valuable intermediate for drug discovery efforts aimed at treating various diseases. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.